Cas no 1261776-46-8 (4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl)

• Product Name: 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl
• CAS No: 1261776-46-8
• MF: C₁₃H₅BrF₆
• MW: 355.073223829269
• CID: 4996941
• Update Time: 2025-06-15

4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl

• Inchi： 1S/C13H5BrF6/c14-4-6-10(17)12(19)8(13(20)11(6)18)5-2-1-3-7(15)9(5)16/h1-3H,4H2
• InChI Key： VJIYLRYRDYCCLU-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=C(C=1F)F)C1C=CC=C(C=1F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl

Comprehensive Overview of 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl (CAS No. 1261776-46-8)

4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl (CAS No. 1261776-46-8) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique bromomethyl and hexafluorobiphenyl structure, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Its molecular formula, C₁₃H₅BrF₆, highlights the presence of six fluorine atoms, which contribute to its remarkable chemical stability and reactivity.

The growing interest in fluorinated compounds like 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl is driven by their applications in high-performance materials, such as liquid crystals, OLEDs (organic light-emitting diodes), and coatings. Researchers are increasingly exploring its potential in cross-coupling reactions, where it acts as a key building block for synthesizing complex organic molecules. This aligns with the current trend of sustainable chemistry, as fluorinated compounds often exhibit enhanced efficiency and reduced environmental impact compared to their non-fluorinated counterparts.

One of the most frequently asked questions about CAS No. 1261776-46-8 revolves around its synthesis and purification methods. The compound is typically prepared through electrophilic aromatic substitution or palladium-catalyzed reactions, followed by careful purification using techniques like column chromatography. Its high purity is critical for applications in pharmaceutical intermediates, where even trace impurities can affect the efficacy of the final product. This underscores the importance of advanced analytical techniques, such as HPLC and NMR, in quality control.

Another hot topic in the scientific community is the role of hexafluorobiphenyl derivatives in drug discovery. The 4-Bromomethyl group in this compound offers a reactive site for further functionalization, making it a valuable tool for medicinal chemists. For instance, it can be used to introduce fluorinated moieties into drug candidates, enhancing their metabolic stability and bioavailability. This is particularly relevant given the rising demand for fluorine-containing drugs, which now account for a significant portion of newly approved pharmaceuticals.

From an industrial perspective, 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl is also gaining traction in the development of advanced electronic materials. Its ability to improve the thermal and chemical resistance of polymers makes it a promising candidate for use in semiconductors and insulating materials. This aligns with the global push toward miniaturization and energy-efficient technologies, where fluorinated compounds play a pivotal role.

In summary, 4-Bromomethyl-2,3,5,6,2',3'-hexafluorobiphenyl (CAS No. 1261776-46-8) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing demand for fluorinated intermediates, position it as a critical component in modern chemistry and material science. As research continues to uncover new uses for this compound, its importance in innovative technologies is expected to grow even further.